2-(1,3-benzothiazol-2-ylthio)-N-(2-bromophenyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2-bromophenyl)acetamide
• InChI: InChI=1S/C15H11BrN2OS2/c16-10-5-1-2-6-11(10)17-14(19)9-20-15-18-12-7-3-4-8-13(12)21-15/h1-8H,9H2,(H,17,19)
• InChI Key: HBKPXJMIDFBPKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NC3=CC=CC=C3Br
• Molecular Formula: C15H11BrN2OS2
• Molecular Weight: 379.3 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(2-bromophenyl)acetamide , also known as Accelerator DM or MBTS , is a chemical compound with the molecular formula C14H8N2S4 and a molecular weight of 332.47 g/mol . It serves various purposes in the rubber industry, including as a general-purpose accelerator for natural rubber, synthetic rubber, and reclaimed rubber. Additionally, it plays a crucial role as an intermediate in the production of cephalosporin antibiotics.

Synthesis Analysis

The synthesis of This compound involves the reaction between 2-mercaptobenzothiazole (also known as MBT , a common rubber accelerator) and sodium nitrite . The reaction occurs in the gas-phase bubbling tower, with the addition of 10% sulfuric acid and continuous air flow. The temperature is carefully controlled around 60°C . The resulting accelerator DM is insoluble in water and appears as solid particles in the reaction mixture. After filtration, washing, centrifugation, drying, grinding, and sieving, the final product is obtained.

Molecular Structure Analysis

The compound’s molecular structure consists of a benzothiazole ring with a thioether group (sulfur-sulfur bond) attached to one of the nitrogen atoms. The disulfide bridge between two benzothiazole rings contributes to its stability and reactivity.

Chemical Reactions Analysis

As an accelerator, This compound facilitates the vulcanization process in rubber by promoting cross-linking between polymer chains. During vulcanization, sulfur atoms from the accelerator form bridges between adjacent polymer molecules, enhancing the rubber’s mechanical properties, such as elasticity, strength, and heat resistance.

Physical And Chemical Properties Analysis

• Solubility (g/100mL, 20°C) : Insoluble in water (<0.01 g/100mL), slightly soluble in organic solvents such as ethanol, acetone, and benzene

Mechanism of Action

The exact mechanism of action involves the interaction of the accelerator with sulfur atoms in the rubber matrix. This interaction leads to the formation of stable sulfur bridges, which strengthen the rubber network. As a result, the rubber becomes more durable and resistant to wear, heat, and aging.

Safety and Hazards

• Ecological Impact : Slightly harmful to aquatic environments

Future Directions

Research on 2-(1,3-benzothiazol-2-ylthio)-N-(2-bromophenyl)acetamide continues to explore its applications in rubber technology, pharmaceuticals, and other fields. Investigating its potential modifications, improved synthesis methods, and novel applications remains an area of interest for scientists and engineers.